Prostaglandin D2 methyl ester Prostaglandin D2 methyl ester Prostaglandin D2 (PGD2) is the major eicosanoid product of mast cells and is produced in large quantities by hematopoietic PGD synthase during allergic and asthmatic anaphylaxis. It causes vasodilation, flushing, hypotension, and is an inhibitor of platelet aggregation. Prostaglandin D2 methyl ester (PGD2 methyl ester) is a more lipid-soluble, cell-permeable prodrug form of PGD2. It binds to the human and mouse PGD2 receptors (DP1 and CRTH2/DP2) with 5-10 fold lower affinity than PGD2.
Brand Name: Vulcanchem
CAS No.: 49852-81-5
VCID: VC0045206
InChI: InChI=1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-19,22-23H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-/m0/s1
SMILES: CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)OC)O
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol

Prostaglandin D2 methyl ester

CAS No.: 49852-81-5

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VCID: VC0045206

Molecular Formula: C21H34O5

Molecular Weight: 366.5 g/mol

Prostaglandin D2 methyl ester - 49852-81-5

CAS No. 49852-81-5
Product Name Prostaglandin D2 methyl ester
Molecular Formula C21H34O5
Molecular Weight 366.5 g/mol
IUPAC Name methyl (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxocyclopentyl]hept-5-enoate
Standard InChI InChI=1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-19,22-23H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-/m0/s1
Standard InChIKey WNBMQMMGBBWUOZ-BYNKDMOPSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)OC)O
SMILES CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)OC)O
Canonical SMILES CCCCCC(C=CC1C(C(CC1=O)O)CC=CCCCC(=O)OC)O
Description Prostaglandin D2 (PGD2) is the major eicosanoid product of mast cells and is produced in large quantities by hematopoietic PGD synthase during allergic and asthmatic anaphylaxis. It causes vasodilation, flushing, hypotension, and is an inhibitor of platelet aggregation. Prostaglandin D2 methyl ester (PGD2 methyl ester) is a more lipid-soluble, cell-permeable prodrug form of PGD2. It binds to the human and mouse PGD2 receptors (DP1 and CRTH2/DP2) with 5-10 fold lower affinity than PGD2.
Synonyms PGD2 Me
PGD2 methyl ester
prostaglandin D2 methyl este
Reference 1.Roberts, L.J., II, and Sweetman, B.J. Metabolic fate of endogenously synthesized prostaglandin D2 in a human female with mastocytosis. Prostaglandins 30, 383-400 (1985).
PubChem Compound 6437829
Last Modified Dec 23 2021
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